Cas no 151937-05-2 (L-Tyrosinamide,L-asparaginyl-L-seryl-L-phenylalanyl-L-arginyl- (9CI))

• Product name: L-Tyrosinamide,L-asparaginyl-L-seryl-L-phenylalanyl-L-arginyl- (9CI)
• CAS No: 151937-05-2
• MF: C₃₁H₄₄N₁₀O₈
• MW: 684.74326
• CID: 217860
• PubChem ID: 192566

L-Tyrosinamide,L-asparaginyl-L-seryl-L-phenylalanyl-L-arginyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Tyrosinamide,L-asparaginyl-L-seryl-L-phenylalanyl-L-arginyl- (9CI)
• Asfry-NH2
• Asn-ser-phe-arg-tyr-NH2
• Asparaginyl-seryl-phenylalanyl-arginyl-tyrosinamide
• L-asparaginyl-L-seryl-L-phenylalanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-tyrosinamide
• (2S)-2-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]butanediamide
• 14-Amino-8-benzyl-5-(3-carbamimidamidopropyl)-4,7,10,13-tetrahydroxy-11-(hydroxymethyl)-2-[(4-hydroxyphenyl)methyl]-3,6,9,12-tetraazahexadeca-3,6,9,12-tetraene-1,16-diimidic acid
• 151937-05-2
• DTXSID30934384
• SCHEMBL1370333

• Inchi： InChI=1S/C31H44N10O8/c32-20(15-25(33)44)27(46)41-24(16-42)30(49)40-23(14-17-5-2-1-3-6-17)29(48)38-21(7-4-12-37-31(35)36)28(47)39-22(26(34)45)13-18-8-10-19(43)11-9-18/h1-3,5-6,8-11,20-24,42-43H,4,7,12-16,32H2,(H2,33,44)(H2,34,45)(H,38,48)(H,39,47)(H,40,49)(H,41,46)(H4,35,36,37)
• InChI Key： GCLINQNIKJHLQE-UHFFFAOYSA-N
• SMILES： NC(NCCCC(C(NC(CC1=CC=C(O)C=C1)C(=O)N)=O)NC(C(NC(C(NC(C(CC(=O)N)N)=O)CO)=O)CC1=CC=CC=C1)=O)=N

Computed Properties

• Exact Mass: 684.33472
• Monoisotopic Mass: 684.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 20
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 334Ų
• XLogP3: -3.3

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.672
• PSA: 330.96